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Compound of Interest

Compound Name: Benzylhydrazine

Cat. No.: B1204620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety precautions and

handling procedures for benzylhydrazine and its salts. Given its toxicological profile and

reactivity, strict adherence to these guidelines is paramount to ensure the safety of laboratory

personnel and the integrity of research.

Chemical and Physical Properties
Benzylhydrazine is a versatile reagent in organic synthesis, particularly in the development of

pharmaceutical compounds. It is crucial to understand its physical and chemical properties to

handle it safely. The data presented below is for benzylhydrazine and its common salt forms.
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Property
Benzylhydrazine
(Free Base)

Benzylhydrazine
Hydrochloride

Benzylhydrazine
Dihydrochloride

CAS Number
555-96-4[1][2][3][4][5]

[6][7][8]
1073-62-7[9] 20570-96-1[10]

Molecular Formula C₇H₁₀N₂[1][3][4][6][7] C₇H₁₁ClN₂ C₇H₁₂Cl₂N₂[10]

Molecular Weight
122.17 g/mol [1][3][4]

[6][7]
158.63 g/mol 195.09 g/mol [10]

Appearance

Colorless to light

yellow liquid or solid[4]

[6]

White to off-white

crystalline solid
Beige powder

Boiling Point 135 °C @ 20 mmHg
265.4 °C @ 760

mmHg
Not available

Melting Point 112 °C[4] 113 °C
143-145 °C

(decomposes)[10]

Flash Point 132 °C 132°C Not applicable[10]

Density 1.033 g/cm³[3] Not available Not available

Solubility Not available
Soluble in water and

alcohol
Insoluble in water

Vapor Pressure Not available
0.00918 mmHg @

25°C
Not available

Toxicological Data
Benzylhydrazine and its derivatives are toxic and should be handled with extreme caution.

The primary routes of exposure are inhalation, ingestion, and skin contact.
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Parameter Value Species Route Reference

LD₅₀ (Lethal

Dose, 50%)
90 mg/kg Mouse Oral [9]

LD₅₀ (Lethal

Dose, 50%)
120 mg/kg Rat Intraperitoneal [9]

LD₅₀ (Lethal

Dose, 50%)
50 mg/kg Mouse Intraperitoneal [9]

LD₅₀ (Lethal

Dose, 50%)
11 mg/kg Mouse Intraperitoneal

Note: The majority of available acute toxicity data is for the hydrochloride salt. The toxicological

properties of the free base are expected to be similar.

Hazard Identification and Classification
Benzylhydrazine is classified as a hazardous substance. The following table summarizes its

GHS hazard statements.

Hazard Class GHS Code Description

Acute Toxicity, Oral H301 Toxic if swallowed.[9]

Skin Corrosion/Irritation H315 Causes skin irritation.[9]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

[9]

Specific target organ toxicity —

Single exposure
H335

May cause respiratory

irritation.

Mechanism of Toxicity: Interference with Vitamin B6
Metabolism
The neurotoxicity of hydrazine and its derivatives, including benzylhydrazine, is primarily

attributed to their interference with vitamin B6 (pyridoxine) metabolism.[11] Pyridoxal 5'-
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phosphate (PLP), the active form of vitamin B6, is a crucial cofactor for the enzyme glutamic

acid decarboxylase (GAD).[11] GAD catalyzes the conversion of the excitatory neurotransmitter

glutamate to the inhibitory neurotransmitter gamma-aminobutyric acid (GABA).[11]

Hydrazines can react with pyridoxal, forming hydrazones, which depletes the levels of available

PLP.[12] This functional deficiency of vitamin B6 leads to reduced GAD activity, resulting in

decreased GABA synthesis in the central nervous system.[11][12] The subsequent imbalance

between excitatory and inhibitory neurotransmission can lead to symptoms such as seizures, a

hallmark of acute hydrazine toxicity.[11]
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Caption: Mechanism of Benzylhydrazine-Induced Neurotoxicity.

Experimental Protocols for Safe Handling
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Adherence to a strict, standardized protocol is essential when working with benzylhydrazine.

Personal Protective Equipment (PPE)
A minimum level of PPE is required at all times when handling benzylhydrazine.

PPE Category Specification
Rationale and Best
Practices

Eye/Face Protection
Chemical safety goggles and a

face shield.

Essential for protecting eyes

from splashes. Standard safety

glasses are insufficient.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Inspect gloves for degradation

or punctures before use.

Dispose of contaminated

gloves immediately and wash

hands after removal.

Body Protection

A fully fastened, flame-

resistant laboratory coat. For

larger quantities, an

impervious apron is

recommended.

Provides a primary barrier

against accidental spills.

Respiratory Protection

All handling should be

performed within a certified

chemical fume hood to

minimize inhalation of vapors

or aerosols. An N95 or higher-

rated respirator may be

necessary for large spills or if

ventilation is inadequate.

Benzylhydrazine can cause

respiratory irritation.

Foot Protection Closed-toe shoes.
Protects feet from spills and

falling objects.
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Standard Operating Procedure (SOP) for Handling
Benzylhydrazine
This SOP outlines the essential steps for safely handling benzylhydrazine in a laboratory

setting.
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1. Preparation

2. Handling

3. Cleanup & Disposal

Review SDS

Ensure Fume Hood is Operational

Assemble All Necessary Materials

Don Appropriate PPE

Perform All Work in Fume Hood

Handle with Care to Avoid Spills

Keep Containers Tightly Closed

Avoid Contact with Incompatibles

Decontaminate Work Surfaces

Collect All Waste in Labeled Containers

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: Standard Operating Procedure for Handling Benzylhydrazine.
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Storage and Stability
Proper storage of benzylhydrazine is critical to maintain its stability and prevent hazardous

reactions.

Storage Conditions: Store in a cool, dry, and well-ventilated area.[13] Keep containers tightly

closed to prevent exposure to air and moisture.[13] Some sources recommend storing under

an inert atmosphere (e.g., nitrogen) and at refrigerated temperatures (0-10°C).

Incompatible Materials: Benzylhydrazine is a strong reducing agent and is incompatible

with strong oxidizing agents.[11] Contact with oxidizers can lead to vigorous, potentially

explosive reactions.

Hazardous Decomposition Products: When heated to decomposition, benzylhydrazine may

emit toxic fumes, including nitrogen oxides (NOx) and carbon oxides.[4][11]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[13]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 1-2 glasses of water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[13]

Spill and Leak Procedures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For liquid spills, create a barrier with an inert absorbent material (e.g., sand,

vermiculite) to prevent spreading. For solid spills, carefully sweep or scoop the material into

a suitable disposal container, minimizing dust generation.

Neutralize (for small spills): Small spills of hydrazine solutions can be neutralized.

Dilute the spilled hydrazine solution with water to a concentration of 5% or less.
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Slowly add an equal volume of a 5% aqueous solution of calcium hypochlorite or sodium

hypochlorite with constant stirring. This reaction is exothermic.

Test for complete neutralization before proceeding with disposal.

Cleanup: Absorb the neutralized mixture with an inert material and place it in a designated,

labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with soap and water. Collect all cleanup

materials as hazardous waste.

Waste Disposal
All benzylhydrazine waste, including contaminated materials and empty containers, must be

treated as hazardous waste and disposed of in accordance with all federal, state, and local

regulations.[13][14]

Waste Segregation: Do not mix benzylhydrazine waste with other waste streams.

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the chemical name "Benzylhydrazine," and all appropriate hazard symbols.

Professional Disposal: The recommended and safest method for disposing of

benzylhydrazine is through a licensed professional waste disposal service. In-laboratory

treatment is generally not advised unless conducted by personnel with specific training in

chemical destruction methods.

Occupational Exposure Limits
Currently, there are no specific Occupational Safety and Health Administration (OSHA)

Permissible Exposure Limits (PELs) or American Conference of Governmental Industrial

Hygienists (ACGIH) Threshold Limit Values (TLVs) for benzylhydrazine. However, due to its

structural similarity to hydrazine, the exposure limits for hydrazine should be considered as a

conservative guide.

OSHA PEL for Hydrazine: 1 ppm (8-hour time-weighted average)[9][15]

ACGIH TLV for Hydrazine: 0.01 ppm (8-hour time-weighted average)[9][15]
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It is imperative to maintain exposures to benzylhydrazine as low as reasonably achievable.

Conclusion
Benzylhydrazine is a valuable chemical reagent that requires careful and informed handling.

By understanding its properties, hazards, and the necessary safety protocols, researchers can

minimize risks and ensure a safe laboratory environment. This guide serves as a

comprehensive resource, but it is essential to always consult the most current Safety Data

Sheet (SDS) for benzylhydrazine before use and to be fully aware of your institution's specific

safety policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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